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Compound of Interest

Compound Name: Flavipin

Cat. No.: B1206907 Get Quote

Disclaimer: No comprehensive Safety Data Sheet (SDS) for Flavipin is readily available. The

following guidance is based on general laboratory safety principles for handling chemical

compounds with unknown comprehensive toxicity, supplemented with available information on

Flavipin's known properties. A thorough risk assessment should be conducted before handling

this substance.

Hazard Assessment
Flavipin is a known phototoxic, antibiotic, and antifungal metabolite.[1] Due to the lack of

extensive toxicological data, it should be handled as a potentially hazardous substance. One

in-vitro study has suggested that Flavipin is not toxic to normal fibroblast cells at doses below

50 µM.[2] The primary known hazard is phototoxicity, meaning it can cause toxic effects when

exposed to light.

Known Properties of Flavipin:

Property Value Source

Molecular Formula C9H8O5 [1][3][4]

Molecular Weight 196.16 g/mol [2][3][4][5]

Appearance Crystalline solid (presumed) [6]

Known Hazards
Phototoxic, Antibiotic,

Antifungal
[1]
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Personal Protective Equipment (PPE)
A risk assessment should guide the selection of PPE. For handling Flavipin powder, the

following are recommended:

PPE Category Minimum Requirement Rationale

Eye and Face Protection

Safety glasses with side

shields. A face shield should

be worn when there is a risk of

splashes.

Protects eyes from airborne

particles and splashes.

Skin Protection

Disposable nitrile gloves. A lab

coat should be worn at all

times.

Prevents skin contact with the

substance.

Respiratory Protection

Not generally required if

handled in a fume hood. If

weighing or handling outside of

a fume hood, a NIOSH-

approved N95 or higher-rated

respirator is recommended.

Minimizes inhalation of the

powder.

Operational Plans
3.1. Handling Procedures:

Engineering Controls: All work with Flavipin powder should be conducted in a certified

chemical fume hood to minimize inhalation exposure.

Weighing: Weighing of the powder should be done in a fume hood or a balance enclosure to

contain any airborne particles.

Solutions: When preparing solutions, add the solid to the solvent slowly to avoid splashing.

General Practices: Avoid creating dust. Wash hands thoroughly after handling, even if gloves

were worn. Do not eat, drink, or smoke in the laboratory.
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3.2. Storage:

Container: Store in a tightly sealed, clearly labeled container.

Location: Keep in a cool, dry, and dark place. Given its phototoxic nature, protection from

light is crucial.

Segregation: Store away from incompatible materials. As a general precaution, store

separately from strong oxidizing agents.

Spill Management
In the event of a Flavipin powder spill, follow these steps:

Evacuate and Secure: Alert others in the area and restrict access to the spill site.

Assess the Spill: Determine the extent of the spill and if it is safe to clean up internally. For

large spills, or if you are unsure, contact your institution's environmental health and safety

(EHS) department.

Don Appropriate PPE: At a minimum, wear a lab coat, safety goggles, and two pairs of nitrile

gloves. For larger spills, respiratory protection may be necessary.

Contain the Spill: Cover the spill with a damp paper towel to avoid generating dust.

Clean-Up:

Carefully wipe up the dampened powder with absorbent pads or paper towels, working

from the outside in.

Place all contaminated materials into a sealed plastic bag.

Decontaminate: Clean the spill area with soap and water or an appropriate laboratory

disinfectant.

Dispose: Label the bag as "Hazardous Waste" and dispose of it according to your

institution's hazardous waste procedures.
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Disposal Plan
All waste containing Flavipin, including contaminated PPE and cleaning materials, must be

disposed of as hazardous chemical waste.

Waste Containers: Collect all solid and liquid waste containing Flavipin in separate, clearly

labeled, and sealed containers.

Labeling: The waste container must be labeled with "Hazardous Waste" and the full chemical

name "Flavipin".

Disposal Request: Follow your institution's procedures for hazardous waste pickup. Do not

dispose of Flavipin down the drain or in the regular trash.

Experimental Protocols
As no specific experimental protocols involving the handling of Flavipin were cited in the

provided search results, this section will detail a general protocol for preparing a stock solution,

which is a common laboratory procedure.

Protocol for Preparing a Flavipin Stock Solution:

Preparation:

Ensure all necessary PPE is worn correctly.

Perform all work in a chemical fume hood.

Calculate the required mass of Flavipin and volume of solvent to achieve the desired

concentration.

Weighing:

Place a weigh boat on an analytical balance inside a fume hood or balance enclosure.

Tare the balance.

Carefully add the calculated mass of Flavipin to the weigh boat using a spatula.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/product/b1206907?utm_src=pdf-body
https://www.benchchem.com/product/b1206907?utm_src=pdf-body
https://www.benchchem.com/product/b1206907?utm_src=pdf-body
https://www.benchchem.com/product/b1206907?utm_src=pdf-body
https://www.benchchem.com/product/b1206907?utm_src=pdf-body
https://www.benchchem.com/product/b1206907?utm_src=pdf-body
https://www.benchchem.com/product/b1206907?utm_src=pdf-body
https://www.benchchem.com/product/b1206907?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1206907?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Dissolving:

Transfer the weighed Flavipin to an appropriate volumetric flask.

Add a small amount of the desired solvent (e.g., DMSO, ethanol) to dissolve the solid.

Once dissolved, add the solvent to the final volume mark.

Cap the flask and invert several times to ensure a homogenous solution.

Storage:

Transfer the stock solution to a clearly labeled, light-protected container (e.g., an amber

vial).

Store the solution at the appropriate temperature as determined by the stability of the

compound in the chosen solvent.
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Caption: Workflow for handling a minor spill of Flavipin powder.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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